6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine

• Molecular Formula: C17H12ClFN4S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-2-[(4-fluorophenyl)methyl]-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine
• InChI: InChI=1S/C17H12ClFN4S/c18-13-5-3-12(4-6-13)15-10-24-17-20-16(22-23(17)21-15)9-11-1-7-14(19)8-2-11/h1-8H,9-10H2
• InChI Key: AUKUCLROBBHKIZ-UHFFFAOYSA-N
• SMILES: C1C(=NN2C(=NC(=N2)CC3=CC=C(C=C3)F)S1)C4=CC=C(C=C4)Cl

Description

6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is a synthetic compound that belongs to the class of triazolothiadiazines. It has gained attention in the scientific community due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is not fully understood. However, it has been suggested that it works by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for further research. However, one of the limitations is its toxicity and potential side effects. Further research is needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research of 6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine. One direction is to investigate its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Further research is also needed to determine the optimal dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine involves the reaction of 4-chlorophenyl hydrazine with 4-fluorobenzaldehyde in the presence of acetic acid and refluxing for 5 hours. The resulting product is then treated with thiosemicarbazide in the presence of sodium acetate and refluxed for an additional 3 hours. The final product is obtained after purification using column chromatography.

Scientific Research Applications

6-(4-chlorophenyl)-2-(4-fluorobenzyl)-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.